methyl (3R,3'R)-3,4',9',10-tetrahydroxy-3'-[(2S,4R,5S,6S)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-7'-methoxy-5',8',9-trioxospiro[3,4-dihydropyrano[4,3-g]chromene-2,2'-3H-benzo[f][1]benzofuran]-7-carboxylate

• Molecular Formula: C33H30O17
• Molecular Weight: 698.6 g/mol
• IUPAC Name: methyl (3R,3'R)-3,4',9',10-tetrahydroxy-3'-[(2S,4R,5S,6S)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-7'-methoxy-5',8',9-trioxospiro[3,4-dihydropyrano[4,3-g]chromene-2,2'-3H-benzo[f][1]benzofuran]-7-carboxylate
• InChI: InChI=1S/C33H30O17/c1-10-23(36)15(44-3)9-18(46-10)48-30-22-25(38)20-13(34)8-14(43-2)24(37)21(20)27(40)29(22)50-33(30)17(35)7-12-5-11-6-16(31(41)45-4)47-32(42)19(11)26(39)28(12)49-33/h5-6,8,10,15,17-18,23,30,35-36,38-40H,7,9H2,1-4H3/t10-,15+,17+,18-,23-,30+,33?/m0/s1
• InChI Key: MLFZQFHGXSVTGX-YJACHSPLSA-N
• Isomeric SMILES: C[C@H]1[C@@H]([C@@H](C[C@@H](O1)O[C@@H]2C3=C(C4=C(C(=C3OC25[C@@H](CC6=C(O5)C(=C7C(=C6)C=C(OC7=O)C(=O)OC)O)O)O)C(=O)C(=CC4=O)OC)O)OC)O
• SMILES: CC1C(C(CC(O1)OC2C3=C(C4=C(C(=C3OC25C(CC6=C(O5)C(=C7C(=C6)C=C(OC7=O)C(=O)OC)O)O)O)C(=O)C(=CC4=O)OC)O)OC)O
• Synonyms: heliquinomycin

Description

methyl (3R,3'R)-3,4',9',10-tetrahydroxy-3'-[(2S,4R,5S,6S)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-7'-methoxy-5',8',9-trioxospiro[3,4-dihydropyrano[4,3-g]chromene-2,2'-3H-benzo[f][1]benzofuran]-7-carboxylate is a natural product found in Streptomyces with data available.

Scientific Research Applications

Research Applications and Findings

• Chiral Building Blocks for Prostanoids : The compound was utilized in synthesizing building blocks for prostanoids, contributing to the study of intramolecular carbocyclization reactions. These findings are significant in the synthesis of complex molecules for pharmaceutical applications (Valiullina et al., 2019).

• Spectral Analysis and Quantum Studies : The compound's chemical structure was established using spectral and quantum studies. This research is crucial in understanding the compound's electronic and structural properties, which has implications in material science and chemistry (Halim & Ibrahim, 2022).

• Characterization of Benzofurans : The compound has been involved in the synthesis and characterization of benzofuran derivatives. Understanding the properties of these compounds is essential for developing new materials and pharmaceuticals (Chen, Ye & Hu, 2012).

• Isolation from Natural Sources : The compound has been isolated from natural sources like seeds of Styrax perkinsiae, which is vital for discovering new bioactive compounds with potential therapeutic applications (Li et al., 2005).

• Synthesis of Polyfunctional 1,7-dioxaspiro[5.5]undecanes : Its derivatives were used in the asymmetric synthesis of spiroketal structures, which have implications in the development of new drugs and chemical entities (Gerber‐Lemaire & Vogel, 2004).

• Cytotoxic Constituents Study : It was part of a study to identify cytotoxic constituents in certain natural compounds, which is crucial for cancer research and the development of new chemotherapy agents (Jiang et al., 2014).